Cas no 1780394-34-4 (2-(1-Cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-Cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• CAS No: 1780394-34-4
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5745505
• PubChem ID: 84652500
• Update Time: 2025-06-07

2-(1-Cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1780394-34-4
• EN300-1597875
• 2-(1-Cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• 1H-1,2,3-Triazole-4-ethanamine, 1-cyclopropyl-5-methyl-

• Inchi： 1S/C8H14N4/c1-6-8(4-5-9)10-11-12(6)7-2-3-7/h7H,2-5,9H2,1H3
• InChI Key： ULVYNZWTZNKWFA-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CCN)N=N1)C1CC1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 330.3±34.0 °C(Predicted)
• pka: 8.72±0.10(Predicted)

Additional information on 2-(1-Cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

Introduction to 2-(1-Cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine (CAS No. 1780394-34-4)

2-(1-Cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine, with the CAS number 1780394-34-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of this compound, particularly the cyclopropyl and methyl substituents on the triazole ring, contribute to its distinct pharmacological profile.

The synthesis of 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine typically involves multistep reactions, including the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and has been widely adopted in the synthesis of complex molecules due to its robustness and high yield. Recent advancements in synthetic methodologies have further optimized the production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine has shown promising results in various preclinical studies. One notable area of research is its potential as an antifungal agent. Triazoles are well-known for their antifungal properties, and the addition of the cyclopropyl and methyl groups enhances the compound's ability to inhibit fungal growth. Studies have demonstrated that this compound exhibits potent activity against a range of pathogenic fungi, including Candida species and Aspergillus species. This makes it a potential candidate for the development of new antifungal drugs.

Beyond its antifungal properties, 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many diseases, and compounds that can modulate inflammatory responses are highly sought after. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be useful in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine have also been studied to assess its suitability as a therapeutic agent. Initial data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life in vivo, which supports its potential for oral administration in clinical settings. Additionally, it exhibits low toxicity in preclinical models, further enhancing its safety profile.

Recent research has also explored the potential of 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amines as lead compounds for drug discovery. Structure–activity relationship (SAR) studies have been conducted to identify structural modifications that can enhance its biological activity or improve its pharmacological properties. For example, substituting different functional groups on the triazole ring or modifying the ethanamine side chain can lead to compounds with improved potency or selectivity.

In conclusion, 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-y)ethanamine (CAS No. 1780394−34−4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.